Cas no 176247-15-7 (2,8-Decanedione, 5-nitro-)

• Product Name: 2,8-Decanedione, 5-nitro-
• CAS No: 176247-15-7
• MF: C₁₀H₁₇NO₄
• MW: 215.24628329277
• CID: 1363798
• Update Time: 2024-08-17

2,8-Decanedione, 5-nitro- Chemical and Physical Properties

Names and Identifiers

• 2,8-Decanedione, 5-nitro-

• Inchi： 1S/C10H17NO4/c1-3-10(13)7-6-9(11(14)15)5-4-8(2)12/h9H,3-7H2,1-2H3
• InChI Key： YFIQVTWRTBDLAI-UHFFFAOYSA-N
• SMILES： CC(=O)CCC([N+]([O-])=O)CCC(=O)CC

Computed Properties

• Exact Mass: 215.11581

Experimental Properties

• Density: 1.070±0.06 g/cm3(Predicted)
• Boiling Point: 388.5±37.0 °C(Predicted)
• PSA: 77.28
• pka: 7.50±0.13(Predicted)